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Compound of Interest

Compound Name: Duocarmycin analog-2

Cat. No.: B12396377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro cytotoxicity of

Duocarmycin analog-2, a potent DNA alkylating agent with significant anti-proliferative activity

against a range of cancer cell lines. Duocarmycins, originally isolated from Streptomyces

bacteria, are a class of exceptionally potent antineoplastic compounds that exert their cytotoxic

effects through a sequence-selective alkylation of DNA.[1][2][3][4][5] This document

summarizes the available quantitative data, outlines typical experimental protocols for

assessing cytotoxicity, and visualizes the underlying molecular mechanism and experimental

workflow.

Quantitative Cytotoxicity Data
The anti-proliferative activity of Duocarmycin analog-2 has been evaluated against a panel of

human cancer cell lines, demonstrating potent cytotoxicity at nanomolar concentrations. The

IC50 values, representing the concentration of the compound required to inhibit cell growth by

50%, are summarized in the table below.

Table 1: In Vitro IC50 Values of Duocarmycin Analog-2 in Various Cancer Cell Lines
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Cell Line Cancer Type IC50 (nM)

DU4475 Breast Cancer 0.001

SET2 Megakaryoblastic Leukemia 0.002

HCT 116 Colorectal Carcinoma 0.002

A2780 Ovarian Cancer 0.004

MDA-MB-468 Breast Cancer 0.009

LNCaP Prostate Cancer 0.010

LS174T Colorectal Adenocarcinoma 0.015

CCRF-CEM
T-cell Acute Lymphoblastic

Leukemia
0.019

COLO 205 Colorectal Adenocarcinoma 0.019

NCI-H2087 Non-Small Cell Lung Cancer 0.019

NCI-H661 Non-Small Cell Lung Cancer 0.020

A549 Lung Carcinoma 0.040

MDA-MB-231 Breast Cancer 0.068

Data sourced from MedChemExpress. The accuracy of these methods has not been

independently confirmed by the source and should be used for reference only.

Mechanism of Action: DNA Alkylation
Duocarmycin analogs are known to exert their potent cytotoxic effects by binding to the minor

groove of DNA and subsequently causing irreversible alkylation, primarily at the N3 position of

adenine. This action disrupts the DNA architecture, leading to a cascade of cellular events that

inhibit essential processes like replication and transcription, ultimately culminating in apoptotic

cell death. The general mechanism is applicable to Duocarmycin analog-2 as a member of

this class of compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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